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Compound of Interest

Compound Name: Tri-tert-butoxychlorosilane
CAS No.: 18105-64-1
Cat. No.: B106755
Get Quote
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Executive Summary

Tri-tert-butoxychlorosilane (TBCS-CI, CAS 18105-64-1) is a specialized organosilicon
reagent distinct from common alkyl-silyl protecting groups (e.g., TBDMS, TIPS). Unlike its alkyl
counterparts, TBCS-ClI features three electron-withdrawing tert-butoxy ligands, rendering the
silicon center highly Lewis acidic yet sterically encapsulated.

While occasionally employed as a bulky protecting group, its primary utility in natural product
synthesis and drug discovery is as a precursor to Tri-tert-butoxysilanol (TBOS). TBOS serves
as a "soluble silica surface mimic," allowing researchers to synthesize isolated metallosilicate
sites (e.g., Ti, Zr, Hf) in solution. These "Molecular Zeolites" enable highly regio- and
chemoselective oxidations of complex terpenes and polyenes, mimicking the selectivity of
heterogeneous catalysts (like TS-1) with the tractability of homogeneous systems.

Chemical Profile & Mechanistic Rationale[1][2][3][4]
[5]

The Steric-Electronic Paradox
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TBCS-CI occupies a unique niche in silicon chemistry due to two competing factors:

» Electronic Activation: The three oxygen atoms attached to silicon increase the electrophilicity

of the Si center compared to alkyl silanes (Inductive effect:

).

» Steric Shielding: The massive tert-butyl shells create a "hydrophobic pocket" around the

silicon, kinetically inhibiting nucleophilic attack.

TBDMS-CI TBCS-CI Consequence in
Feature .- -
(Standard) (Specialized) Synthesis
TBCS is more Lewis
Ligands Alkyl (Methyl/t-Butyl) Alkoxy (t-Butoxy) acidic but sterically
comparable to TIPS.
TBCS derivatives are
- ] ) ] more susceptible to
Bond Stability High (C-Si bond) Moderate (O-Si bond) ] )
hydrolysis unless in
non-polar media.
TBCS is the "LEGO
) ) ) block" for building
Primary Use Alcohol Protection Ligand Precursor

artificial metallo-

enzymes.

The "Molecular Zeolite" Strategy

In complex natural product synthesis (e.g., Taxol analogs, polyether antibiotics), standard

oxidants (mMCPBA) often fail to discriminate between multiple similar alkenes. Heterogeneous

catalysts like Titanium Silicalite-1 (TS-1) offer selectivity but are difficult to use in small-scale

total synthesis.

By hydrolyzing TBCS-CI to TBOS, chemists can generate a tripodal ligand

that binds to transition metals. This creates a discrete, soluble active site that mimics the
surface defects of silica, directing oxygen transfer to specific double bonds based on pore-like

steric constraints.
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Experimental Protocols
Protocol A: Synthesis of Tri-tert-butoxysilanol (TBOS)

The critical intermediate for catalyst generation.

Reagents:

Tri-tert-butoxychlorosilane (TBCS-CI)

Diethyl ether (

) or THF (Anhydrous)

Sodium Bicarbonate (

) or dilute Ammonia

Ice/Water

Workflow:

Dissolution: Dissolve 10.0 mmol of TBCS-CI in 50 mL of diethyl ether in a round-bottom
flask. Cool to 0°C.

o Hydrolysis: Slowly add a stoichiometric amount of water (buffered with

to neutralize HCI) over 15 minutes. Note: Unbuffered hydrolysis can lead to condensation
(siloxane formation).

o Separation: Separation of the organic layer and washing with cold brine (3 x 20 mL).

e Drying: Dry over

, filter, and concentrate in vacuo at low temperature (<30°C).

 Purification: Recrystallization from pentane at -20°C yields TBOS as white crystals (mp ~63-
65°C).

Validation Point:
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NMR should show a shift characteristic of silanols (approx -70 to -80 ppm), distinct from the
chlorosilane precursor.

Protocol B: Generation of the Ti-TBOS Epoxidation
Catalyst

For the regioselective epoxidation of terpenes (e.g., Geraniol, Limonene).
Reagents:
e TBOS (prepared above)

« (Titanium Isopropoxide)[1][2]

e Solvent: Toluene or DCM (Anhydrous)

e Oxidant: TBHP (tert-Butyl hydroperoxide) 5.5M in decane
Step-by-Step:

o Complexation: In a flame-dried Schlenk flask, dissolve

(1.0 equiv) in toluene.

e Ligand Exchange: Add TBOS (3.0 to 4.0 equiv) dropwise at room temperature. Stir for 2
hours. The solution typically turns from colorless to pale yellow.

o Mechanism:[3][4][5][6][7]]8]

o Insight: The bulky siloxide ligands prevent oligomerization of the Titanium, keeping it
monomeric and active.

» Oxidation: Add the substrate (e.g., Geraniol) (10 equiv relative to Ti).
e Initiation: Cool to -20°C and add TBHP (1.2 equiv relative to substrate). Stir for 4-12 hours.
e Quench: Quench with aqueous sodium sulfite to destroy excess peroxide.

Application Data (Regioselectivity):
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Substrate Catalyst System Major Product Selectivity (Ratio)
Geraniol mCPBA (Standard) 6,7-epoxide 60:40 (Poor)
_ Ti-TBOS (TBCS- _ _
Geraniol ) 2,3-epoxide >95:5 (High)
derived)

| Limonene | Ti-TBOS | 1,2-epoxide | >90:10 |

Visualization of Workflows
Pathway to Biomimetic Catalysis

The following diagram illustrates the transformation of the chlorosilane reagent into the active
catalytic species used in natural product modification.
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Click to download full resolution via product page

Caption: Synthesis of the biomimetic Ti-TBOS catalyst starting from Tri-tert-
butoxychlorosilane.

Steric Decision Matrix

When to use TBCS-CI versus standard protecting groups.
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Goal: Silylation

Protect Alcohol
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Use TBCS-CI
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Caption: Decision matrix for selecting TBCS-CIl based on synthetic requirements.

Troubleshooting & Storage

e Moisture Sensitivity: TBCS-Cl is extremely sensitive to moisture. It releases HCI upon
contact with water. Store under Argon/Nitrogen in a desiccator.

 Silanol Stability: Unlike trimethylsilanol (which dimerizes to hexamethyldisiloxane rapidly),
TBOS is a solid and relatively stable due to the bulky tert-butoxy groups preventing self-
condensation. However, it should be stored cold.

+ Reaction Monitoring: The conversion of TBCS-CI to TBOS is best monitored by

NMR (shift of the t-butyl protons) or

NMR. TLC is often ineffective due to poor staining of silyl groups.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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